Cas no 156741-78-5 (3-Furancarboxylic acid,propyl ester)
156741-78-5 structure
Product Name:3-Furancarboxylic acid,propyl ester
CAS No:156741-78-5
MF:C8H10O3
MW:154.163202762604
CID:107576
PubChem ID:3792304
Update Time:2025-04-18
3-Furancarboxylic acid,propyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Furancarboxylic acid,propyl ester
- propyl furan-3-carboxylate
- 3-Furancarboxylicacid,propylester(9CI)
- 156741-78-5
- AKOS009165563
- DTXSID00396475
-
- Inchi： 1S/C8H10O3/c1-2-4-11-8(9)7-3-5-10-6-7/h3,5-6H,2,4H2,1H3
- InChI Key： QJVRWIIQIYTFEF-UHFFFAOYSA-N
- SMILES： O(C(C1=COC=C1)=O)CCC
Computed Properties
- Exact Mass: 154.06300
- Monoisotopic Mass: 154.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.4Ų
- XLogP3: 2.3
Experimental Properties
- PSA: 39.44000
- LogP: 1.84640
3-Furancarboxylic acid,propyl ester Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
156741-78-5 (3-Furancarboxylic acid,propyl ester) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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